Cas no 1806884-32-1 (2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide)

• Product Name: 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide
• CAS No: 1806884-32-1
• MF: C₆H₇F₂N₃O₃S
• MW: 239.19988656044
• CID: 4800772
• Update Time: 2025-05-25

2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide

• Inchi： 1S/C6H7F2N3O3S/c7-5(8)2-1-3(12)4(6(9)11-2)15(10,13)14/h1,5H,(H3,9,11,12)(H2,10,13,14)
• InChI Key： VCTYOARBSQUSIL-UHFFFAOYSA-N
• SMILES： S(C1C(C=C(C(F)F)NC=1N)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 461
• XLogP3: 0.2
• Topological Polar Surface Area: 124

Additional information on 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide

Introduction to 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide (CAS No. 1806884-32-1)

2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. With the CAS number 1806884-32-1, this compound represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key functional groups, including an amino group, a difluoromethyl substituent, a hydroxyl group, and a sulfonamide moiety, which collectively contribute to its distinct chemical properties and reactivity.

The significance of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide lies in its potential applications in the design of novel therapeutic agents. The presence of a difluoromethyl group is particularly noteworthy, as this moiety is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. Recent studies have highlighted the role of difluoromethyl groups in enhancing the efficacy of various small-molecule inhibitors, making this compound a valuable scaffold for further investigation.

Additionally, the hydroxyl and sulfonamide functional groups in the compound's structure suggest its potential utility in interactions with biological targets. Hydroxyl groups are known to participate in hydrogen bonding, which can be critical for the binding of molecules to proteins and enzymes. On the other hand, sulfonamide groups are widely recognized for their role as pharmacophores in numerous drugs, including antibiotics and anti-inflammatory agents. The combination of these features in 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide makes it an intriguing candidate for further exploration in the development of new therapeutic compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide with greater accuracy. These computational tools have been instrumental in identifying potential binding interactions with target proteins, which can guide experimental efforts and accelerate the drug discovery process. For instance, studies have shown that molecules containing difluoromethyl groups often exhibit improved binding affinities to enzymes and receptors due to their ability to stabilize transition states and enhance hydrophobic interactions.

The synthesis of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide presents unique challenges due to the complexity of its molecular structure. However, recent methodological advancements have made it more feasible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, coupled with advanced purification methods like column chromatography and recrystallization, have been employed to isolate and characterize this compound effectively. These synthetic strategies are crucial for ensuring that subsequent biological evaluations are conducted using well-defined materials.

In terms of biological activity, preliminary studies on derivatives of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide have shown promising results in various pharmacological assays. For example, certain analogs have demonstrated inhibitory effects on specific enzymes implicated in inflammatory pathways. The precise mechanism of action remains an area of active investigation, but these findings underscore the potential therapeutic relevance of this compound class. Further research is needed to elucidate the detailed interactions between 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide and its biological targets, which could provide insights into its mode of action and potential clinical applications.

The role of computational methods in optimizing the properties of 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide cannot be overstated. By leveraging techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain a deeper understanding of how structural modifications affect the compound's bioactivity and pharmacokinetic behavior. These computational approaches have already been used to guide the design of more potent derivatives by identifying key structural features that enhance binding affinity or improve metabolic stability.

Looking ahead, the future prospects for 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide appear promising as it continues to be explored in both academic and industrial settings. The integration of traditional synthetic chemistry with modern computational methods offers a powerful framework for discovering new therapeutic agents. As our understanding of biological pathways grows more sophisticated, compounds like 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide may find applications in treating a wide range of diseases by targeting specific molecular mechanisms.

In conclusion, 2-Amino-6-(difluoromethyl)-4-hydroxypyridine-3-sulfonamide (CAS No. 1806884-32-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. The combination of an amino group, a difluoromethyl substituent, a hydroxyl group, and a sulfonamide moiety makes this compound a versatile scaffold for drug discovery. With ongoing research focused on elucidating its biological effects and optimizing its chemical properties, this compound holds great promise for future therapeutic applications.